Cas no 291748-19-1 (tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate)

Tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate is a heterocyclic compound featuring a 1,2,5-thiadiazole core functionalized with a chloro substituent and a tert-butoxycarbonyl (Boc)-protected piperazine moiety. This intermediate is valuable in medicinal chemistry and drug development due to its reactive 4-chloro-1,2,5-thiadiazole group, which facilitates further functionalization via nucleophilic substitution. The Boc-protected piperazine enhances solubility and stability, making it suitable for synthetic applications. Its structural versatility allows for the synthesis of diverse pharmacologically active compounds, particularly in the development of kinase inhibitors and CNS-targeting agents. The compound is typically handled under inert conditions to preserve its reactivity and purity.

tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate structure

291748-19-1 structure

Product Name:tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate

CAS No:291748-19-1

MF:C₁₁H₁₇ClN₄O₂S

MW:304.796279668808

CID:1440463

Update Time:2025-08-05

tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinecarboxylic acid, 4-(4-chloro-1,2,5-thiadiazol-3-yl)-,1,1-dimethylethyl ester
- 1-Piperazinecarboxylic acid, 4-(4-chloro-1,2,5-thiadiazol-3-yl)-, 1,1-dimethylethyl ester
- tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate
- Inchi： 1S/C11H17ClN4O2S/c1-11(2,3)18-10(17)16-6-4-15(5-7-16)9-8(12)13-19-14-9/h4-7H2,1-3H3
- InChI Key： UOQDADMBRVIKNM-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCN(C2C(Cl)=NSN=2)CC1

tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2167-4134-2μmol	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	2μl	$57.0	2023-04-24
Life Chemicals	F2167-4134-5μmol	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	5μl	$63.0	2023-04-24
Life Chemicals	F2167-4134-10μmol	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	10μl	$69.0	2023-04-24
Life Chemicals	F2167-4134-20μmol	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	20μl	$79.0	2023-04-24
Life Chemicals	F2167-4134-1mg	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	1mg	$54.0	2023-04-24
Life Chemicals	F2167-4134-2mg	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	2mg	$59.0	2023-04-24
Life Chemicals	F2167-4134-3mg	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	3mg	$63.0	2023-04-24
Life Chemicals	F2167-4134-4mg	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	4mg	$66.0	2023-04-24
Life Chemicals	F2167-4134-5mg	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	5mg	$69.0	2023-04-24
Life Chemicals	F2167-4134-10mg	tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate	291748-19-1	90%+	10mg	$79.0	2023-04-24

tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate Related Literature

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Additional information on tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate (CAS No. 291748-19-1)

Tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate, with the CAS number 291748-19-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit a unique combination of structural and functional properties, making it a valuable candidate for further research and development in medicinal chemistry.

The molecular structure of tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate incorporates several key functional groups that contribute to its potential biological activity. The presence of a piperazine ring and a tert-butyl ester group provides a stable scaffold for further derivatization, while the thiadiazole moiety introduces additional pharmacophoric elements that are known to interact with biological targets.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, thiadiazole derivatives have garnered considerable attention due to their diverse biological activities. The compound tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate is no exception, as it combines the favorable properties of piperazine and thiadiazole moieties.

In particular, the chloro-substituted thiadiazole ring in tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate has been shown to enhance binding affinity to certain biological targets. This feature is particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications. The tert-butyl ester group also offers a site for further chemical modification, allowing for the exploration of various analogs with tailored biological profiles.

The synthesis of tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps typically include condensation reactions between appropriate precursors followed by functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological potential of tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate has been explored in several preclinical studies. These studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and neurological pathways. The compound's dual functionality makes it a promising candidate for treating conditions such as pain and neurodegenerative disorders.

One of the most compelling aspects of tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate is its potential for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs with enhanced potency and reduced side effects. This approach has been instrumental in accelerating the discovery of novel therapeutic agents.

The role of computational chemistry in the development of pharmaceuticals cannot be overstated. Advanced modeling techniques have enabled researchers to predict the binding modes and interactions of compounds like tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate with biological targets. This has significantly reduced the time and cost associated with traditional high-throughput screening methods.

In conclusion, tert-butyl 4-(4-chloro-1,2,5-thiadiazol-3-yl)piperazine-1-carboxylate represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this are likely to play a crucial role in the discovery of novel therapeutic agents.